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Compound of Interest

Compound Name: 2,4-Dibromoaniline

Cat. No.: B7723984 Get Quote

Essential Safety and Handling Guide for 2,4-
Dibromoaniline
This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for handling 2,4-Dibromoaniline in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize risks.

Hazard Identification and Classification
2,4-Dibromoaniline is a hazardous substance that requires careful handling. It is classified as

acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause skin

and serious eye irritation, and may cause respiratory irritation.[1][2] Prolonged or repeated

exposure may cause damage to organs, particularly the blood and hematopoietic system.[1]

Summary of Hazards:
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Hazard Classification Category

Acute Oral Toxicity Category 3 or 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory System)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Blood, Hematopoietic System)

Physical and Chemical Properties
Property Value

CAS Number 615-57-6[2]

Molecular Formula C6H5Br2N[2]

Molecular Weight 250.92 g/mol [3]

Appearance White to light yellow powder or crystals

Melting Point 78-82 °C[3]

Boiling Point 156 °C at 21 mmHg

Solubility
Insoluble in water. Soluble in methanol and

toluene.

Odor Rotten-egg like[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 2,4-Dibromoaniline.
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PPE Category Specification Purpose

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][4]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and a

long-sleeved laboratory coat.

[1][4][5]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust is generated, a

NIOSH/MSHA approved

respirator with a P2 (EN 143)

particulate filter is necessary.

[3][4][6]

Prevents inhalation of harmful

dust.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safety and experimental integrity.

Workflow for Handling 2,4-Dibromoaniline

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1332922&productDescription=2+4-DIBROMOANILINE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7192605_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1332922&productDescription=2+4-DIBROMOANILINE+98%2B%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7192605_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_218455422_p-BromoAniline-CASNO-106-40-1-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d38405
https://m.chemicalbook.com/ProductMSDSDetailCB7192605_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC146280250&countryCode=US&language=en
https://www.benchchem.com/product/b7723984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 2,4-Dibromoaniline
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,4-
Dibromoaniline.

Detailed Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1]

Ensure all necessary PPE is available and in good condition.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

Handling:

When weighing the solid material, do so carefully to minimize dust generation.[4][7]

If creating a solution, add the solid to the solvent slowly.

Avoid all contact with skin and eyes.[1] Do not breathe in the dust.[1]

Wash hands thoroughly after handling.[1][4]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.

[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice if irritation persists.[1][8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

Ingestion: Rinse mouth and immediately call a poison center or doctor. Do NOT induce

vomiting.[1][4]
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Storage and Disposal Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from incompatible materials such as acids, acid anhydrides, and acid chlorides.

[1]

The storage area should be locked up or accessible only to authorized personnel.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

All waste materials should be considered hazardous.

Contaminated materials, including empty containers, should be disposed of in the same

manner as the chemical itself.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Plan Summary:

Waste Type Container Disposal Route

Solid 2,4-Dibromoaniline
Labeled, sealed container for

halogenated solid waste.

Approved hazardous waste

disposal facility.

Solutions of 2,4-

Dibromoaniline

Labeled, sealed container for

halogenated liquid waste.

Approved hazardous waste

disposal facility.

Contaminated PPE (gloves,

etc.)

Labeled, sealed bag or

container for solid hazardous

waste.

Approved hazardous waste

disposal facility.

Disclaimer: This information is intended for guidance and is not a substitute for a thorough

review of the manufacturer's Safety Data Sheet (SDS) and your institution's safety protocols.

Always consult the most current SDS for 2,4-Dibromoaniline before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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